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Compound of Interest

Compound Name: Benzyl-PEG7-NHBoc

Cat. No.: B11937711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of Benzyl-PEG7-
NHBoc, a heterobifunctional linker, in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). PROTACs are emergent therapeutic modalities that co-opt the cell's ubiquitin-

proteasome system to induce the degradation of specific target proteins. The linker component

of a PROTAC is a critical determinant of its efficacy, influencing the formation of a productive

ternary complex between the target protein and an E3 ubiquitin ligase. Benzyl-PEG7-NHBoc is

a polyethylene glycol (PEG)-based linker that offers a balance of flexibility, hydrophilicity, and

length, which can be advantageous for optimizing the pharmacological properties of a

PROTAC.

Introduction to Benzyl-PEG7-NHBoc in PROTAC
Design
Benzyl-PEG7-NHBoc is a bifunctional molecule featuring a Boc-protected amine on one

terminus and a benzyl ether on the other. The PEG7 chain provides a flexible and hydrophilic

spacer, which can enhance the solubility and cell permeability of the resulting PROTAC. The

benzyl group can be functionalized for conjugation to either the warhead (target protein ligand)

or the E3 ligase ligand, while the Boc-protected amine provides a reactive handle for

subsequent coupling reactions after deprotection. The length of the PEG7 chain has been

shown in various studies to be within the optimal range for facilitating the formation of a stable

ternary complex for many targets.
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Physicochemical Properties of Benzyl-PEG7-NHBoc
A clear understanding of the linker's properties is crucial for the rational design of PROTACs.

Property Value

Molecular Formula C26H45NO9

Molecular Weight 515.64 g/mol

Appearance White to off-white solid or oil

Solubility Soluble in DCM, DMF, DMSO

Storage Store at -20°C for long-term stability

General PROTAC Synthesis Strategy using Benzyl-
PEG7-NHBoc
The synthesis of a PROTAC using Benzyl-PEG7-NHBoc typically follows a convergent or

sequential synthetic route. A general workflow involves the initial coupling of the linker to either

the warhead or the E3 ligase ligand, followed by deprotection and subsequent coupling to the

second binding moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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